Cas no 33329-34-9 (Tris(3-chloropropyl)amine hydrochloride)

• Product Name: Tris(3-chloropropyl)amine hydrochloride
• CAS No: 33329-34-9
• MF: C₉H₁₉Cl₄N
• MW: 283.065859079361
• MDL: MFCD09910420
• CID: 4983259
• Update Time: 2026-02-27

Tris(3-chloropropyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• TRIS(3-CHLOROPROPYL)AMINE HCL
• TRIS(3-CHLOROPROPYL)AMINE HYDROCHLORIDE
• Tris(3-chloropropyl)amine, HCl
• AR3728
• 3-chloro-N,N-bis(3-chloropropyl)propan-1-amine;hydrochloride
• Tris(3-chloropropyl)amine hydrochloride

• MDL： MFCD09910420
• Inchi： 1S/C9H18Cl3N.ClH/c10-4-1-7-13(8-2-5-11)9-3-6-12;/h1-9H2;1H
• InChI Key： RUFHSTOEOYYGFS-UHFFFAOYSA-N
• SMILES： ClCCCN(CCCCl)CCCCl.Cl

Computed Properties

• Exact Mass: 283.024
• Monoisotopic Mass: 281.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 81.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2

Experimental Properties

• Color/Form: White to Yellow Solid

Tris(3-chloropropyl)amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Tris(3-chloropropyl)amine hydrochloride

Comprehensive Guide to Tris(3-chloropropyl)amine hydrochloride (CAS No. 33329-34-9): Properties, Applications, and Market Insights

Tris(3-chloropropyl)amine hydrochloride (CAS No. 33329-34-9) is a specialized organic compound with significant relevance in pharmaceutical intermediates and chemical synthesis. This compound, known for its unique molecular structure, is widely utilized in research and industrial applications. In this article, we delve into its chemical properties, synthetic applications, and emerging trends in the market.

The chemical formula of Tris(3-chloropropyl)amine hydrochloride is C9H19Cl3N·HCl, featuring three chloropropyl groups attached to a central nitrogen atom. This structure grants it excellent reactivity, making it a valuable precursor in organic synthesis. Researchers often leverage its properties for developing advanced materials and bioactive molecules, aligning with current trends in green chemistry and sustainable synthesis.

One of the most searched questions about Tris(3-chloropropyl)amine hydrochloride is its role in pharmaceutical research. This compound serves as a key intermediate in the synthesis of drug candidates, particularly those targeting neurological disorders and antimicrobial agents. Its versatility also extends to polymer chemistry, where it aids in creating functionalized polymers with enhanced thermal stability.

From an industrial perspective, the demand for Tris(3-chloropropyl)amine hydrochloride is rising due to its applications in specialty chemicals. Companies focusing on high-performance materials and catalysts are increasingly incorporating this compound into their workflows. Additionally, its compatibility with microwave-assisted synthesis techniques has garnered attention, as it aligns with the push for energy-efficient processes.

Safety and handling of Tris(3-chloropropyl)amine hydrochloride are critical considerations. While it is not classified under stringent regulatory categories, proper laboratory protocols must be followed to ensure safe usage. Researchers often inquire about its storage conditions and compatibility with other reagents, highlighting the need for detailed technical documentation.

In the context of market dynamics, the global supply chain for Tris(3-chloropropyl)amine hydrochloride is influenced by factors such as raw material availability and technological advancements. With the growing emphasis on custom synthesis and tailor-made chemicals, suppliers are adapting to meet the evolving needs of research institutions and manufacturers.

Looking ahead, the potential of Tris(3-chloropropyl)amine hydrochloride in emerging technologies like nanomaterials and bioconjugation is being explored. Its ability to act as a crosslinking agent opens doors for innovations in biomedical engineering and electronics. As the scientific community continues to uncover new applications, this compound is poised to remain a cornerstone in cutting-edge research.

For those seeking reliable sources of Tris(3-chloropropyl)amine hydrochloride, it is essential to partner with certified suppliers who adhere to stringent quality control measures. Transparency in product specifications and batch testing ensures consistency and reliability for end-users.

In summary, Tris(3-chloropropyl)amine hydrochloride (CAS No. 33329-34-9) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and industrial chemistry. Its unique properties and adaptability make it a valuable asset in modern research and development. By staying informed about the latest advancements and market trends, professionals can maximize its potential in their respective fields.